Cas no 83524-76-9 (1H-Pyrazole, 4,4'-methylenebis[3,5-dimethyl-)

• Product Name: 1H-Pyrazole, 4,4'-methylenebis[3,5-dimethyl-
• CAS No: 83524-76-9
• MF: C₁₁H₁₆N₄
• MW: 204.271541595459
• CID: 669760
• PubChem ID: 5245630
• Update Time: 2025-04-19

1H-Pyrazole, 4,4'-methylenebis[3,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• InChI=1/C11H16N4/c1-6-10(7(2)13-12-6)5-11-8(3)14-15-9(11)4/h5H2,1-4H3,(H,12,13)(H,14,15
• 1H-Pyrazole, 4,4'-methylenebis[3,5-dimethyl-
• 83524-76-9
• SCHEMBL24765109
• DTXSID50412917
• 4,4'-methylen-bis(3,5-dimethylpyrazole)

• Inchi： 1S/C11H16N4/c1-6-10(7(2)13-12-6)5-11-8(3)14-15-9(11)4/h5H2,1-4H3,(H,12,13)(H,14,15)
• InChI Key： YCVRIOKURDSNRO-UHFFFAOYSA-N
• SMILES： N1C(C)=C(C(C)=N1)CC1C(C)=NNC=1C

Computed Properties

• Exact Mass: 204.137496527g/mol
• Monoisotopic Mass: 204.137496527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 57.4Ų